Potassio isocyanate

• InChI: InChI=1S/CNO.K/c2-1-3;/q-1;+1
• InChI Key: GPSIHHQAUDRFBV-UHFFFAOYSA-N
• Canonical SMILES: C(=[N-])=O.[K+]
• Molecular Formula: CKNO
• Molecular Weight: 81.115 g/mol

Description

Potassium isocyanate (KOCN) is an inorganic compound with the chemical formula KOCN. It is the potassium salt of isocyanic acid (HNCO) and exists as a white crystalline solid under standard conditions. The compound is characterized by the cyanate anion (OCN⁻), which is isoelectronic with carbon dioxide . Potassium isocyanate is utilized in organic synthesis, particularly in the formation of carbamates and ureas, due to its ability to act as a nucleophile.

Preparation Methods

Potassio isocyanate can be synthesized through several methods. One common method involves the reaction of urea with potassium carbonate at elevated temperatures. The reaction proceeds as follows:

$$\text{(NH}_2\$$(NH2​ 

Comparison with Similar Compounds

Potassium Thiocyanate (KSCN)

Potassium thiocyanate (KSCN) is structurally analogous to KOCN but substitutes oxygen with sulfur in the anion (SCN⁻ vs. OCN⁻). This difference significantly alters their chemical and physical properties:

Key Differences:

Property	Potassium Isocyanate (KOCN)	Potassium Thiocyanate (KSCN)
Chemical Formula	KOCN	KSCN
Molecular Weight	81.12 g/mol	97.18 g/mol
Anion	Cyanate (OCN⁻)	Thiocyanate (SCN⁻)
Reactivity with Acids	Releases isocyanic acid (HNCO)	Releases thiocyanic acid (HSCN)
Thermal Stability	Decomposes at elevated temperatures	Stable up to 173.2°C (melting point)
Applications	Organic synthesis, carbamate production	Photography, textiles, metal complexation
Safety Concerns	Potential cyanide release upon decomposition	Toxic; causes skin/eye irritation

Research Findings:

• Reactivity : KOCN reacts with amines to form substituted ureas, while KSCN forms metal thiocyanate complexes (e.g., with Fe³⁺ to yield blood-red [Fe(SCN)₆]³⁻) .
• Thermal Behavior : KSCN exhibits higher thermal stability, with a distinct melting point (173.2°C), whereas KOCN decomposes at lower temperatures, releasing toxic gases .

Hexamethylene Diisocyanate (HDI)

It is widely used in polyurethane coatings and adhesives. Key distinctions include:

• Structure: HDI is a monomeric diisocyanate, whereas KOCN is an ionic salt .
• Reactivity : HDI reacts vigorously with hydroxyl groups (e.g., polyols) to form urethane bonds, while KOCN requires acidic conditions to generate reactive isocyanic acid .
• Applications : HDI is critical in industrial polymer production, contrasting with KOCN’s niche role in small-molecule synthesis .